Cas no 2172047-38-8 (1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylheptanoyl-3-methylazetidine-3-carboxylic acid)

• Product Name: 1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylheptanoyl-3-methylazetidine-3-carboxylic acid
• CAS No: 2172047-38-8
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6023229
• PubChem ID: 165515176
• Update Time: 2025-06-13

1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylheptanoyl-3-methylazetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylheptanoyl-3-methylazetidine-3-carboxylic acid
• 2172047-38-8
• 1-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylheptanoyl]-3-methylazetidine-3-carboxylic acid
• EN300-1523494

• Inchi： 1S/C28H34N2O5/c1-18(25(31)30-16-28(3,17-30)26(32)33)9-8-10-19(2)29-27(34)35-15-24-22-13-6-4-11-20(22)21-12-5-7-14-23(21)24/h4-7,11-14,18-19,24H,8-10,15-17H2,1-3H3,(H,29,34)(H,32,33)
• InChI Key： TVKGCCOOZVIOJU-UHFFFAOYSA-N
• SMILES： OC(C1(C)CN(C(C(C)CCCC(C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 757
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylheptanoyl-3-methylazetidine-3-carboxylic acid

Recent Advances in the Study of 1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylheptanoyl-3-methylazetidine-3-carboxylic acid (CAS: 2172047-38-8)

The compound 1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylheptanoyl-3-methylazetidine-3-carboxylic acid (CAS: 2172047-38-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique azetidine-3-carboxylic acid core and fluorenylmethoxycarbonyl (Fmoc) protecting group, has shown promising potential in drug discovery and development, particularly in the design of peptide-based therapeutics and enzyme inhibitors.

Recent studies have focused on the synthesis and structural optimization of this compound to enhance its biological activity and pharmacokinetic properties. Researchers have employed advanced techniques such as solid-phase peptide synthesis (SPPS) and high-performance liquid chromatography (HPLC) to achieve high purity and yield. The Fmoc group, a widely used protecting group in peptide chemistry, plays a critical role in the synthesis process, ensuring the stability and reactivity of the intermediate compounds.

One of the key findings from recent research is the compound's ability to modulate specific enzymatic pathways, particularly those involved in inflammatory and neurodegenerative diseases. In vitro studies have demonstrated its inhibitory effects on certain proteases and kinases, suggesting its potential as a lead compound for the development of novel therapeutics. Additionally, its unique structural features, including the methylated azetidine ring, contribute to its enhanced metabolic stability and bioavailability compared to traditional peptide-based drugs.

Further investigations have explored the compound's mechanism of action at the molecular level. Computational modeling and X-ray crystallography studies have provided insights into its binding interactions with target proteins, revealing key structural motifs that are essential for its biological activity. These findings have paved the way for the rational design of derivatives with improved potency and selectivity.

In conclusion, 1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylheptanoyl-3-methylazetidine-3-carboxylic acid (CAS: 2172047-38-8) represents a promising scaffold for the development of next-generation therapeutics. Ongoing research aims to further elucidate its pharmacological properties and explore its applications in treating a wide range of diseases. The integration of synthetic chemistry, structural biology, and computational approaches will be crucial in unlocking the full potential of this compound in the pharmaceutical industry.